89981-02-2(3-Bromo-4-(methylthio)toluene),E91070

3-Bromo-4-(methylthio)toluene Properties

Names and Identifiers

- 2-bromo-4-methyl-1-methylsulfanylbenzene
- 2-Bromo-4-methyl-1-(methylthio)benzene
- 3-Brom-4-methylmercapto-toluol
- 4-Methylthio-5-bromtoluol
- 2-Bromo-4-methyl-1-(methylthio)benzene (ACI)
- Sulfide, 2-bromo-p-tolyl methyl (7CI)
- 2-Bromo-4-methyl-1-(methylsulfanyl)benzene
- 3-Bromo-4-(methylthio)toluene
- (2-bromo-4-methylphenyl)-(methyl)sulfane
- E91070
- SCHEMBL2125230
- 2-bromo-4-methylthioanisole
- BS-24806
- AKOS032958173
- MFCD15527261
- CS-0195139
- DTXSID80610848
- (2-bromo-4-methylphenyl)(methyl)sulfane
- 2-BROMO-4-METHYL-1-(METHYLSULFANYL)BENZENE
- 2-bromo-4-methyl-1-(methylthio)benzene
- 89981-02-2
- OQBULZJJEUYDNH-UHFFFAOYSA-N
- +Expand
- MDL： MFCD15527261
- InChIKey： OQBULZJJEUYDNH-UHFFFAOYSA-N
- Inchi： 1S/C8H9BrS/c1-6-3-4-8(10-2)7(9)5-6/h3-5H,1-2H3
- SMILES： BrC1C(SC)=CC=C(C)C=1

Computed Properties

Exact Mass: 215.96100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 215.96083g/mol
Heavy Atom Count: 10
Complexity: 105
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Topological Polar Surface Area: 25.3Å²

Experimental Properties

LogP: 3.47940
PSA: 25.30000

3-Bromo-4-(methylthio)toluene Security Information

3-Bromo-4-(methylthio)toluene Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Bromo-4-(methylthio)toluene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AD09485-1g	3-Bromo-4-(methylthio)toluene	89981-02-2	95%	1g	$75.00	2024-04-19
abcr	AB311238-5 g	3-Bromo-4-(methylthio)toluene; 95%	89981-02-2		5g	€320.30	2023-06-21
Alichem	A019064085-1g	2-Bromo-4-methyl-1-(methylthio)benzene	89981-02-2	95%	1g	$238.83	2023-08-31
TRC	B697835-100mg	3-Bromo-4-(methylthio)toluene	89981-02-2		100mg	$ 64.00	2023-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1265809-1g	2-Bromo-4-methyl-1-(methylthio)benzene	89981-02-2	95%	1g	￥777.00

3-Bromo-4-(methylthio)toluene Synthesis

Synthetic Circuit 1

854636-01-4

4973-66-4

89981-02-2

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Catalysts: Copper sulfate Solvents: Methanol ; 48 h, rt

Reference

: Synthesis of diverse phenothiazines by direct thioamination of arynes with S-(o-bromoaryl)-S-methylsulfilimines and subsequent intramolecular Buchwald-Hartwig amination

Matsuzawa, Tsubasa; Uchida, Keisuke; Yoshida, Suguru; Hosoya, Takamitsu, Chemistry Letters, 2018, 47(7), 825-828

Synthetic Circuit 2

623-13-2

89981-02-2

Reaction Conditions

1.1 Reagents: Ethanol , Carbon dioxide , Lithium bromide , Oxygen Catalysts: Copper chloride dihydrate ; 15 min, 5 MPa, rt → 100 °C; 15 h, 9 MPa, 100 °C

Reference

: In situ Acidic Carbon Dioxide/Ethanol System for Selective Oxybromination of Aromatic Ethers Catalyzed by Copper Chloride

Liu, An-Hua; He, Liang-Nian; Hua, Fang; Yang, Zhen-Zhen; Huang, Cheng-Bin; et al, Advanced Synthesis & Catalysis, 2011, 353(17), 3187-3195

Synthetic Circuit 3

623-13-2

89981-02-2

Reaction Conditions

1.1 Reagents: Carbon dioxide , Lithium bromide , Water , Oxygen Catalysts: Copper bromide (CuBr2) ; 12 h, 9.0 MPa, 100 °C

Reference

: In situ acidic carbon dioxide/water system for selective oxybromination of electron-rich aromatics catalyzed by copper bromide

Liu, An-Hua; Ma, Ran; Zhang, Meng; He, Liang-Nian, Catalysis Today, 2012, 194(1), 38-43

Synthetic Circuit 4

14395-53-0

89981-02-2

Reaction Conditions

Reference

: Synthesis of Benzothiophene-3-Carboxylic Esters by Palladium Iodide Catalyzed Oxidative Cyclization-Deprotection-Alkoxycarbonylation Sequence under Aerobic Conditions

Mancuso, Raffaella ; Cuglietta, Simona; Strangis, Romina ; Gabriele, Bartolo, Journal of Organic Chemistry, 2023, 88(8), 5180-5186

Synthetic Circuit 5

55214-92-1

4779-86-6

74-88-4

89981-02-2

1228682-04-9

91345-90-3

55214-93-2

629-45-8

135-58-0

Reaction Conditions

1.1 3 d, 380 °C
1.2 Solvents: Diethyl ether ; overnight, rt
1.3 Solvents: Water

Reference

: Part I: Smiles rearrangement in the formation of dimethylthianthrenes. Part II: Approaches to the synthesis of selagine

Zimmerman, Mary Prislopski, 1977, , ,

3-Bromo-4-(methylthio)toluene Raw materials

3-Bromo-4-(methylthio)toluene Preparation Products

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Cas no 89981-02-2 (3-Bromo-4-(methylthio)toluene)

3-Bromo-4-(methylthio)toluene Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Bromo-4-(methylthio)toluene Security Information

3-Bromo-4-(methylthio)toluene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-Bromo-4-(methylthio)toluene Price

3-Bromo-4-(methylthio)toluene Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

3-Bromo-4-(methylthio)toluene Raw materials

3-Bromo-4-(methylthio)toluene Preparation Products

3-Bromo-4-(methylthio)toluene Related Literature

89981-02-2 (3-Bromo-4-(methylthio)toluene) Related Products